Mepiquat chloride

• CAS No.: 24307-26-4
• Product Name: Mepiquat chloride
• Molecular Formula: C7H16ClN
• Molecular Weight: 149.66 g/mol
• IUPAC Name: 1,1-dimethylpiperidin-1-ium;chloride
• Standard InChI: InChI=1S/C7H16N.ClH/c1-8(2)6-4-3-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1
• Standard InChIKey: VHOVSQVSAAQANU-UHFFFAOYSA-M
• Isomeric SMILES: C[N+]1(CCCCC1)C.[Cl-]
• SMILES: C[N+]1(CCCCC1)C.[Cl-]
• Canonical SMILES: C[N+]1(CCCCC1)C.[Cl-]
• Colorform: Colorless hygroscopic crystals
• Density: 1.187 g/cu cm (technical material, 20 °C)
• Melting Point: 223.0 °C; >300 °C, with discoloration at about 296 °C
• Physical Description: Liquid
• Description: Mepiquat chloride is a quaternary ammonium salt consisting of equimolar amounts of mepiquat cations and chloride anions. A plant growth regulator, it is used in agriculture to reduce vegetative growth including sprout suppression in garlic, leeks and onions. It has a role as a plant growth retardant and an agrochemical. It is a quaternary ammonium salt and a chloride salt. It contains a mepiquat.
• Related CAS: 15302-91-7 (Parent)
• Shelf Life: Stable in aqueous media (7 d at pH 1-2 and pH 12-13, 95 °C); stable in artificial sunlight.
• Solubility: Solubility in ethanol 162, chloroform 10.5, benzene, ethyl acetate, cyclohexane all <1.0 (all in g/kg at 20 °C); Solubility in octanol - 0.95 g/100 ml; water - 52.9 g/100 ml; methanol - 5 g/100 ml; Solubility in acetone, 20,000 mg/l; chloroform, 10,500 mg/l; ethanol 162,000 mg/l
• Synonyms: 1,1-dimethylpipercl; 1,1-dimethylpiperidinium; 1,1-dimethylpiperidinium chloride; mepiquat; mepiquat chloride
• Vapor Pressure: 2.3X10-6 Torr @ 25.3 °C
• PubChem Compound: 21693519
• Last Modified: Nov 11 2021